61-88-1

Ethyl 2-(2-aminophenyl)acetate hydrochloride

In Stock

• CAS RN:
• 61-88-1

• Formula:
• C10H14ClNO2

• InChI:
• InChI=1S/C10H13NO2.ClH/c1-2-13-10(12)7-8-5-3-4-6-9(8)11;/h3-6H,2,7,11H2,1H3;1H

• InChIKey:
• QITKMRXHUSYVSD-UHFFFAOYSA-N

• Ethyl 2-(2-aminophenyl)acetate hydrochloride is a useful research compound. Its molecular formula is C10H14ClNO2 and its molecular weight is 215.67 g/mol. The purity is usually 95%.

2,4-Diaminopyridine

In Stock

• CAS RN:
• 461-88-1

• Formula:
• C5H7N3

• InChI:
• InChI=1S/C5H7N3/c6-4-1-2-8-5(7)3-4/h1-3H,(H4,6,7,8)

• InChIKey:
• IFFLKGMDBKQMAH-UHFFFAOYSA-N

• 2,4-diaminopyridine is a diaminopyridine.

Ethyl 4-{3-[2-cyano-3-(4-methoxyanilino)-3-oxoprop-1-en-1-yl]-2,5-dimethyl-1H-pyrrol-1-yl}benzoate

• CAS RN:
• 5861-88-1

• Formula:
• C26H25N3O4

• InChI:
• InChI=1S/C26H25N3O4/c1-5-33-26(31)19-6-10-23(11-7-19)29-17(2)14-20(18(29)3)15-21(16-27)25(30)28-22-8-12-24(32-4)13-9-22/h6-15H,5H2,1-4H3,(H,28,30)

• InChIKey:
• QHCNYAMGZWIVMZ-UHFFFAOYSA-N

• Ethyl 4-{3-[2-cyano-3-(4-methoxyanilino)-3-oxoprop-1-en-1-yl]-2,5-dimethyl-1H-pyrrol-1-yl}benzoate is a useful research compound. Its molecular formula is C26H25N3O4 and its molecular weight is 443.5 g/mol. The purity is usually 95%.

Bis(4-trifluoromethylthio)-m-cresol carbonate, 95%

In Stock

• CAS RN:
• 18961-88-1

• Formula:
• C17H12F6O3S2

• InChI:
• InChI=1S/C17H12F6O3S2/c1-9-7-11(3-5-13(9)27-16(18,19)20)25-15(24)26-12-4-6-14(10(2)8-12)28-17(21,22)23/h3-8H,1-2H3

• InChIKey:
• WTINSNSCFKEZJN-UHFFFAOYSA-N

• Bis(4-trifluoromethylthio)-m-cresol carbonate, 95% is a useful research compound. Its molecular formula is C17H12F6O3S2 and its molecular weight is 442.4 g/mol. The purity is usually 95%.

2-Hydrazinyl-3-methylquinoline

In Stock

• CAS RN:
• 115761-88-1

• Formula:
• C10H11N3

• InChI:
• InChI=1S/C10H11N3/c1-7-6-8-4-2-3-5-9(8)12-10(7)13-11/h2-6H,11H2,1H3,(H,12,13)

• InChIKey:
• XECUAQMMBPDLGM-UHFFFAOYSA-N

• 2-Hydrazinyl-3-methylquinoline is a useful research compound. Its molecular formula is C10H11N3 and its molecular weight is 173.219. The purity is usually 95%.

Methyl 2-{8-[4-(ethoxycarbonyl)phenyl]-1-methyl-2,4-dioxo-1,3,5-trihydroimidaz olidino[1,2-h]purin-3-yl}acetate

In Stock

• CAS RN:
• 893961-88-1

• Formula:
• C20H21N5O6

• InChI:
• InChI=1S/C20H21N5O6/c1-4-31-18(28)12-5-7-13(8-6-12)23-9-10-24-15-16(21-19(23)24)22(2)20(29)25(17(15)27)11-14(26)30-3/h5-8H,4,9-11H2,1-3H3

• InChIKey:
• AVXIWZUGNUYWNL-UHFFFAOYSA-N

• Methyl 2-{8-[4-(ethoxycarbonyl)phenyl]-1-methyl-2,4-dioxo-1,3,5-trihydroimidaz olidino[1,2-h]purin-3-yl}acetate is a useful research compound. Its molecular formula is C20H21N5O6 and its molecular weight is 427.417. The purity is usually 95%.

6-chloro-1-(1H-tetrazol-5-yl)-2,3,4,9-tetrahydro-1H-carbazole

In Stock

• CAS RN:
• 924861-88-1

• Formula:
• C13H12ClN5

• InChI:
• InChI=1S/C13H12ClN5/c14-7-4-5-11-10(6-7)8-2-1-3-9(12(8)15-11)13-16-18-19-17-13/h4-6,9,15H,1-3H2,(H,16,17,18,19)

• InChIKey:
• FQGLDMHSPZPFLL-UHFFFAOYSA-N

• 6-chloro-1-(1H-tetrazol-5-yl)-2,3,4,9-tetrahydro-1H-carbazole is a useful research compound. Its molecular formula is C13H12ClN5 and its molecular weight is 273.72 g/mol. The purity is usually 95%.

3-(4-Bromophenyl)-1-(2,4-dichlorophenyl)propan-1-one

In Stock

• CAS RN:
• 898761-88-1

• Formula:
• C15H11BrCl2O

• InChI:
• InChI=1S/C15H11BrCl2O/c16-11-4-1-10(2-5-11)3-8-15(19)13-7-6-12(17)9-14(13)18/h1-2,4-7,9H,3,8H2

• InChIKey:
• DYJKQMOIFIEVFF-UHFFFAOYSA-N

• 3-(4-Bromophenyl)-1-(2,4-dichlorophenyl)propan-1-one is a useful research compound. Its molecular formula is C15H11BrCl2O and its molecular weight is 358.1 g/mol. The purity is usually 95%.

2-(3,4-Dimethoxyphenyl)-N-methyl-d3-ethylamine

In Stock

• CAS RN:
• 152561-88-1

• Formula:
• C11H17NO2

• InChI:
• InChI=1S/C11H17NO2/c1-12-7-6-9-4-5-10(13-2)11(8-9)14-3/h4-5,8,12H,6-7H2,1-3H3/i1D3

• InChIKey:
• HNJWKRMESUMDQE-FIBGUPNXSA-N

• 2-(3,4-Dimethoxyphenyl)-N-methyl-d3-ethylamine, also known as 2-(3,4-Dimethoxyphenyl)-N-methyl-d3-ethylamine, is a useful research compound. Its molecular formula is C11H17NO2 and its molecular weight is 198.28 g/mol. The purity is usually 95%.

[2-(4-Chloroanilino)-2-oxoethyl] 2-(4-chlorophenyl)acetate

In Stock

• CAS RN:
• 1001561-88-1

• Formula:
• C16H13Cl2NO3

• InChI:
• InChI=1S/C16H13Cl2NO3/c17-12-3-1-11(2-4-12)9-16(21)22-10-15(20)19-14-7-5-13(18)6-8-14/h1-8H,9-10H2,(H,19,20)

• InChIKey:
• TXAHMKDDGPLLQQ-UHFFFAOYSA-N

• [2-(4-Chloroanilino)-2-oxoethyl] 2-(4-chlorophenyl)acetate is a useful research compound. Its molecular formula is C16H13Cl2NO3 and its molecular weight is 338.18. The purity is usually 95%.

(E)-3-(furan-2-yl)-N-(2-(phenylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)acrylamide

In Stock

• CAS RN:
• 1331461-88-1

• Formula:
• C22H20N2O4S

• InChI:
• InChI=1S/C22H20N2O4S/c25-22(11-10-20-5-4-14-28-20)23-19-9-8-17-12-13-24(16-18(17)15-19)29(26,27)21-6-2-1-3-7-21/h1-11,14-15H,12-13,16H2,(H,23,25)/b11-10+

• InChIKey:
• ZKQFKOOGMJQIBZ-ZHACJKMWSA-N

• (E)-3-(furan-2-yl)-N-(2-(phenylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)acrylamide is a useful research compound. Its molecular formula is C22H20N2O4S and its molecular weight is 408.47. The purity is usually 95%.

Tert-butyl[4-(5-methoxypyridin-3-yl)but-3-en-1-yl]amine

In Stock

• CAS RN:
• 1564161-88-1

• Formula:
• C14H22N2O

• InChI:
• InChI=1S/C14H22N2O/c1-14(2,3)16-8-6-5-7-12-9-13(17-4)11-15-10-12/h5,7,9-11,16H,6,8H2,1-4H3/b7-5+

• InChIKey:
• XGQBTDGYSKZANN-UHFFFAOYSA-N

• Tert-butyl[4-(5-methoxypyridin-3-yl)but-3-en-1-yl]amine is a useful research compound. Its molecular formula is C14H22N2O and its molecular weight is 234.343. The purity is usually 95%.

(7-(Furan-2-yl)-1,4-thiazepan-4-yl)(3-(trifluoromethoxy)phenyl)methanone

In Stock

• CAS RN:
• 1705761-88-1

• Formula:
• C17H16F3NO3S

• InChI:
• InChI=1S/C17H16F3NO3S/c18-17(19,20)24-13-4-1-3-12(11-13)16(22)21-7-6-15(25-10-8-21)14-5-2-9-23-14/h1-5,9,11,15H,6-8,10H2

• InChIKey:
• NZMDYALAMXICFU-UHFFFAOYSA-N

• (7-(Furan-2-yl)-1,4-thiazepan-4-yl)(3-(trifluoromethoxy)phenyl)methanone is a useful research compound. Its molecular formula is C17H16F3NO3S and its molecular weight is 371.37. The purity is usually 95%.

2,6-difluoro-N-(1-(thiazol-2-yl)pyrrolidin-3-yl)benzenesulfonamide

In Stock

• CAS RN:
• 1797861-88-1

• Formula:
• C13H13F2N3O2S2

• InChI:
• InChI=1S/C13H13F2N3O2S2/c14-10-2-1-3-11(15)12(10)22(19,20)17-9-4-6-18(8-9)13-16-5-7-21-13/h1-3,5,7,9,17H,4,6,8H2

• InChIKey:
• BBVXZJNXDPUCTM-UHFFFAOYSA-N

• 2,6-difluoro-N-(1-(thiazol-2-yl)pyrrolidin-3-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C13H13F2N3O2S2 and its molecular weight is 345.38. The purity is usually 95%.

N-Methyl-N-[2-(1,2,4-oxadiazol-3-yl)ethyl]-1-prop-2-enoylpiperidine-4-carboxamide

Usually In Stock

• CAS RN:
• 2361861-88-1

• Formula:
• C14H20N4O3

• InChI:
• InChI=1S/C14H20N4O3/c1-3-13(19)18-8-4-11(5-9-18)14(20)17(2)7-6-12-15-10-21-16-12/h3,10-11H,1,4-9H2,2H3

• InChIKey:
• WEVPDALUIGZMSH-UHFFFAOYSA-N

• N-Methyl-N-[2-(1,2,4-oxadiazol-3-yl)ethyl]-1-prop-2-enoylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C14H20N4O3 and its molecular weight is 292.339. The purity is usually 95%.